Cas no 2229422-32-4 (1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene)

• Product Name: 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene
• CAS No: 2229422-32-4
• MF: C₁₂H₁₅Cl
• MW: 194.700502634048
• CID: 5923215
• PubChem ID: 165635226
• Update Time: 2025-06-14

1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene
• 2229422-32-4
• EN300-1986153

• Inchi： 1S/C12H15Cl/c1-9(2)11-4-6-12(7-5-11)10(3)8-13/h4-7,9H,3,8H2,1-2H3
• InChI Key： JGNDOEWVYFBMKM-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 194.0862282g/mol
• Monoisotopic Mass: 194.0862282g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 0Ų

Additional information on 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene

Recent Advances in the Study of 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene (CAS: 2229422-32-4)

The compound 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene (CAS: 2229422-32-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown potential in various applications, including drug development and material science. Recent studies have focused on elucidating its synthesis pathways, biological activities, and potential therapeutic benefits.

One of the key areas of research has been the optimization of synthetic routes for 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel catalytic method that improves yield and reduces by-products. This advancement is crucial for scaling up production and ensuring the compound's availability for further pharmacological testing.

In terms of biological activity, preliminary in vitro studies have indicated that 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for developing anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's safety profile.

Another promising avenue of research involves the use of 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene as a building block for more complex molecules. Its reactive chloropropenyl and isopropyl groups make it a versatile intermediate in organic synthesis. Recent work in this area has explored its incorporation into larger frameworks with enhanced bioactivity, as reported in a 2024 study in Organic Letters.

Despite these advancements, challenges remain in fully understanding the pharmacokinetics and pharmacodynamics of 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene. Future research directions may include detailed mechanistic studies, toxicity assessments, and formulation development to enhance its bioavailability. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to unlock the full potential of this compound.

In conclusion, 1-(3-chloroprop-1-en-2-yl)-4-(propan-2-yl)benzene (CAS: 2229422-32-4) represents a promising candidate for further investigation in the chemical biology and pharmaceutical fields. Its unique structural properties and preliminary biological activities warrant continued exploration, with the aim of developing novel therapeutic agents and advanced materials.